N,N-dimethyl-N'-[4-(3-pyridinyl)-1,3-thiazol-2-yl]-1,4-benzenediamine

• IUPAC Name: 4-N,4-N-dimethyl-1-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)benzene-1,4-diamine
• InChI: InChI=1S/C16H16N4S/c1-20(2)14-7-5-13(6-8-14)18-16-19-15(11-21-16)12-4-3-9-17-10-12/h3-11H,1-2H3,(H,18,19)
• InChI Key: VQQBVGGMFGFZPI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC2=NC(=CS2)C3=CN=CC=C3
• Molecular Formula: C16H16N4S
• Molecular Weight: 296.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves nucleophilic aromatic substitution reactions under acidic conditions. For instance, a compound was synthesized via the reaction of 2-chloro-4-[2-(methylthio)-1H-imidazol-5-yl]pyridine and p-phenylenediamine, characterized by various spectroscopic methods, including 1H-NMR, 13C-NMR, MS HPLC, IR, and UV-VIS, and confirmed by single-crystal X-ray diffraction (El-Gokha et al., 2019).

Molecular Structure Analysis

The molecular structure is often determined using X-ray crystallography, revealing detailed geometries of the molecules. For example, the structure of certain pyridinylimidazole compounds displays moderate affinity towards specific kinases, which can be elucidated through crystallographic studies (El-Gokha et al., 2019).

Chemical Reactions and Properties

The reactions and properties of such compounds can vary widely. Some studies focus on the synthesis of novel derivatives through condensation reactions, cyclocondensation, and reactions with various reagents to yield a variety of functionalized compounds with potential biological activities (Lamphon et al., 2004).